Cas no 1227591-39-0 (3-(Pyridin-4-yl)pyridine-4-acetonitrile)

• Product Name: 3-(Pyridin-4-yl)pyridine-4-acetonitrile
• CAS No: 1227591-39-0
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• CID: 4913602
• Update Time: 2025-11-01

3-(Pyridin-4-yl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Pyridin-4-yl)pyridine-4-acetonitrile

• Inchi： 1S/C12H9N3/c13-5-1-10-4-8-15-9-12(10)11-2-6-14-7-3-11/h2-4,6-9H,1H2
• InChI Key： VYUCMVYINAEUGH-UHFFFAOYSA-N
• SMILES： N1C=CC(CC#N)=C(C=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 195.08
• Monoisotopic Mass: 195.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.6

Additional information on 3-(Pyridin-4-yl)pyridine-4-acetonitrile

3-(Pyridin-4-yl)pyridine-4-acetonitrile: A Comprehensive Overview (CAS No. 1227591-39-0)

3-(Pyridin-4-yl)pyridine-4-acetonitrile (CAS No. 1227591-39-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(4-pyridyl)pyridine-3-carbonitrile, is characterized by its distinctive pyridine-based structure, which confers it with a range of interesting properties and potential applications.

The molecular structure of 3-(Pyridin-4-yl)pyridine-4-acetonitrile consists of two pyridine rings connected by a cyano group. This arrangement not only imparts the compound with high chemical stability but also enhances its ability to interact with various biological targets. The presence of the cyano group, in particular, plays a crucial role in modulating the compound's reactivity and bioavailability.

Recent studies have highlighted the potential of 3-(Pyridin-4-yl)pyridine-4-acetonitrile in various therapeutic areas. One notable application is its use as a scaffold for the development of novel drugs targeting neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent neuroprotective effects, potentially due to their ability to modulate key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 3-(Pyridin-4-yl)pyridine-4-acetonitrile has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that certain derivatives of this compound can inhibit the production of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The anti-cancer potential of 3-(Pyridin-4-yl)pyridine-4-acetonitrile has been another area of active research. Preclinical studies have shown that this compound and its derivatives can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying these effects is thought to involve the modulation of apoptosis-related proteins and signaling pathways.

The synthesis of 3-(Pyridin-4-yl)pyridine-4-acetonitrile has been extensively studied, with several efficient routes being reported in the literature. One common approach involves the coupling reaction between 4-cyanopyridine and 4-bromopyridine using palladium-catalyzed cross-coupling methods. This synthetic route not only provides high yields but also allows for easy functionalization, facilitating the preparation of a wide range of derivatives with tailored properties.

The physicochemical properties of 3-(Pyridin-4-yl)pyridine-4-acetonitrile, such as its solubility, stability, and logP value, are critical for its pharmaceutical development. These properties have been thoroughly characterized using advanced analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. The data obtained from these studies have provided valuable insights into the compound's behavior in different environments and its suitability for various applications.

In terms of safety and toxicity, preliminary studies suggest that 3-(Pyridin-4-yl)pyridine-4-acetonitrile exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety profile, especially in long-term use scenarios. Preclinical toxicology studies are currently underway to assess potential side effects and determine safe dosing regimens for clinical trials.

The future prospects for 3-(Pyridin-4-yl)pyridine-4-acetonitrile are promising. Ongoing research is focused on optimizing its pharmacological properties through rational drug design and structure-based optimization strategies. Additionally, efforts are being made to develop more efficient synthetic methods to scale up production for clinical trials and commercialization.

In conclusion, 3-(Pyridin-4-yl)pyridine-4-acetonitrile (CAS No. 1227591-39-0) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.